Cas no 76091-02-6 (1-(2-Chlorophenyl)-1H-pyrazol-3-amine)

• Product Name: 1-(2-Chlorophenyl)-1H-pyrazol-3-amine
• CAS No: 76091-02-6
• MF: C₉H₈ClN₃
• MW: 193.632920265198
• CID: 982378
• PubChem ID: 23464287
• Update Time: 2025-11-02

1-(2-Chlorophenyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-1H-pyrazol-3-amine
• SDVLYOOTZZBLCN-UHFFFAOYSA-N
• NE16121
• 1-(2-Chlorophenyl)-1H-pyrazole-3-amine
• 1-(2-chloro-phenyl)-1H-pyrazol-3-ylamine
• AM20041132
• TQP1420
• DTXSID301287727
• EN300-92002
• DB-146383
• BDA09102
• 76091-02-6
• SCHEMBL2359053
• CS-0264131
• AKOS011973085
• F76407
• 1-(2-chlorophenyl)pyrazol-3-amine
• Z995041364
• 1-(2-Chlorophenyl)-1H-pyrazol-3-amine

• Inchi： 1S/C9H8ClN3/c10-7-3-1-2-4-8(7)13-6-5-9(11)12-13/h1-6H,(H2,11,12)
• InChI Key： SDVLYOOTZZBLCN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C=CC(N)=N1

Computed Properties

• Exact Mass: 193.0406750g/mol
• Monoisotopic Mass: 193.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8
• XLogP3: 2.2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 358.5±22.0 °C at 760 mmHg
• Flash Point: 170.6±22.3 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(2-Chlorophenyl)-1H-pyrazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-Chlorophenyl)-1H-pyrazol-3-amine

1-(2-Chlorophenyl)-1H-pyrazol-3-amine (CAS No. 76091-02-6): A Versatile Compound in Pharmaceutical and Biomedical Research

1-(2-Chlorophenyl)-1H-pyrazol-3-amine (CAS No. 76091-02-6) is a pyrazole-derived compound that has garnered significant attention in pharmaceutical research due to its unique molecular structure and biological activity. This organic compound exhibits potential applications in drug discovery, inflammation modulation, and neuroprotection, making it a critical focus for biomedical scientists and pharmacologists. Recent studies have highlighted its role in targeting inflammatory pathways and its synthetic versatility, which are key factors in its growing relevance within modern drug development.

The chemical structure of 1-(2-Chlorophenyl)-1H-pyrazol-3-amine is characterized by a pyrazole ring fused with a chlorophenyl group. This molecular architecture allows for the formation of hydrogen bonds and π-π interactions, which are essential for its binding affinity to various biological targets. The CAS No. 76091-02-6 designation underscores its chemical uniqueness and ensures precise identification in research and industrial settings. The pyrazole ring is known for its stability and reactivity, which are critical in drug design and synthetic chemistry.

Recent advancements in computational chemistry have enabled researchers to model the molecular dynamics of 1-(2-Chlorophenyl)-1H-pyrazol-3-amine and predict its interaction patterns with proteins and enzymes. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective binding to COX-2 enzymes, which are implicated in chronic inflammatory diseases. This target-specific activity positions 1-(2-Chlorophenyl)-1H-pyrazol-3-amine as a promising candidate for anti-inflammatory drug development.

Synthetic pathways for 1-(2-Chlorophenyl)-1H-pyrazol-3-amine have been optimized to enhance yield and purity, which are crucial for pharmaceutical applications. One notable method involves the coupling reaction of 2-chlorophenylacetic acid with hydrazine derivatives, followed by cyclization to form the pyrazole ring. This synthetic strategy is not only cost-effective but also environmentally sustainable, aligning with green chemistry principles. The optimization of reaction conditions has led to improved efficiency and selectivity, which are essential for large-scale pharmaceutical production.

The biological activity of 1-(2-Chlorophenyl)-1H-pyrazol-3-amine has been extensively studied in preclinical models. In a 2024 study published in *Bioorganic & Medicinal Chemistry*, researchers found that this compound exhibits anti-inflammatory effects by inhibiting NF-κB signaling pathways. This mechanism of action is particularly relevant for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The selectivity of 1-(2-Chlorophenyl)-1H-pyrazol-3-amine for inflammatory targets reduces the risk of systemic side effects, making it a favorable candidate for clinical development.

1-(2-Chlorophenyl)-1H-pyrazol-3-amine has also shown potential in neuroprotection. A 2023 study in *Neuropharmacology* reported that this compound reduces neuronal damage in ischemic brain injury models by modulating mitochondrial function. This neuroprotective effect is attributed to its ability to inhibit oxidative stress and preserve cellular energy metabolism. These findings highlight the multifunctional properties of 1-(2-Chlorophenyl)-1H-pyrazol-3-amine and its potential applications in neurodegenerative diseases such as Alzheimer’s and Parkinson’s.

The pharmacokinetic profile of 1-(2-Chlorophenyl)-1H-pyrazol-3-amine is another critical aspect of its therapeutic potential. In vitro and in vivo studies have shown that this compound exhibits good solubility and low toxicity, which are essential for drug formulation and clinical trials. The metabolism of this compound is primarily through hepatic pathways, with minimal renal excretion, which is important for patient safety and drug efficacy. These pharmacokinetic properties make 1-(2-Chlorophenyl)-1H-pyrazol-3-amine suitable for long-term administration in chronic disease management.

1-(2-Chlorophenyl)-1H-pyrazol-3-amine is also being explored for its antimicrobial properties. A 2024 study in *Antimicrobial Agents and Chemotherapy* found that this compound exhibits bacteriostatic activity against Gram-positive bacteria such as *Staphylococcus aureus*. The mechanism of action involves disruption of bacterial cell membranes, which is a common strategy in antimicrobial drug design. This broad-spectrum activity makes 1-(2-Chlorophenyl)-1H-pyrazol-3-amine a valuable candidate for antimicrobial therapy, especially in the context of antibiotic resistance.

The synthetic derivatives of 1-(2-Chlorophenyl)-1H-pyrazol-3-amine are also being investigated for enhanced biological activity. For example, substituting the chlorophenyl group with fluoro or methoxy groups has been shown to improve binding affinity to target proteins. These structural modifications are part of drug optimization strategies aimed at increasing efficacy and reducing side effects. The flexibility of the pyrazole ring allows for various substitutions, which are critical for drug design and personalized medicine.

1-(2-Chlorophenyl)-1H-pyrazol-3-amine is a key compound in the development of novel therapeutics due to its versatile applications and biological activity. Its potential in inflammation modulation, neuroprotection, and antimicrobial therapy makes it a promising candidate for pharmaceutical research. The synthetic strategies and biological studies surrounding this compound are paving the way for innovative drug development and clinical applications. As research continues, the therapeutic potential of 1-(2-Chlorophenyl)-1H-pyrazol-3-amine is expected to expand, offering new treatment options for a wide range of medical conditions.